Cas no 55502-51-7 ((2,5-Dichlorophenoxy)acetyl chloride)

• Product Name: (2,5-Dichlorophenoxy)acetyl chloride
• CAS No: 55502-51-7
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• MDL: MFCD11940799
• CID: 351763
• PubChem ID: 14983337
• Update Time: 2025-10-17

(2,5-Dichlorophenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, (2,5-dichlorophenoxy)-
• 2-(2,5-dichlorophenoxy)acetyl chloride
• MFCD11940799
• AKOS005173149
• (2,5-DICHLOROPHENOXY)ACETYL CHLORIDE
• SCHEMBL9722688
• DTXSID20566512
• 55502-51-7
• VS-04659
• BBL014865
• ALBB-011208
• STL197274
• (2,5-Dichlorophenoxy)acetyl chloride

• MDL： MFCD11940799
• Inchi： 1S/C8H5Cl3O2/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3H,4H2
• InChI Key： IKJGJWREUUKZMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCC(=O)Cl)Cl

Computed Properties

• Exact Mass: 237.93565
• Monoisotopic Mass: 237.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on (2,5-Dichlorophenoxy)acetyl chloride

Comprehensive Guide to Acetyl chloride, (2,5-dichlorophenoxy)- (CAS No. 55502-51-7): Properties, Applications, and Market Insights

Acetyl chloride, (2,5-dichlorophenoxy)- (CAS No. 55502-51-7) is a specialized organic compound with significant applications in chemical synthesis and industrial processes. This compound, often referred to by its systematic name, belongs to the class of chlorinated phenoxy acetyl chlorides, which are known for their reactivity and utility in various chemical transformations. Its molecular formula is C₈H₅Cl₃O₂, and it features a unique combination of functional groups that make it valuable in synthetic chemistry.

The 2,5-dichlorophenoxy moiety in this compound is particularly noteworthy, as it contributes to its distinct chemical behavior. Researchers and industry professionals frequently search for acetyl chloride derivatives due to their versatility in producing pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both acetyl chloride and dichlorophenoxy groups allows for selective reactions, making it a preferred intermediate in multi-step syntheses.

One of the most common queries related to Acetyl chloride, (2,5-dichlorophenoxy)- revolves around its synthesis and purification methods. The compound is typically prepared through the reaction of 2,5-dichlorophenol with acetyl chloride under controlled conditions. This process requires careful temperature regulation and the use of anhydrous solvents to prevent hydrolysis of the sensitive acetyl chloride group. Recent advancements in green chemistry have also explored solvent-free and catalytic methods to improve the sustainability of its production.

In terms of physical properties, Acetyl chloride, (2,5-dichlorophenoxy)- is usually a colorless to pale yellow liquid at room temperature, with a characteristic pungent odor. Its boiling point and density are critical parameters for industrial handling, often searched by process engineers. The compound's solubility profile in organic solvents like dichloromethane, toluene, and acetone makes it compatible with various reaction systems, a feature frequently highlighted in patent literature.

The applications of Acetyl chloride, (2,5-dichlorophenoxy)- span multiple industries. In pharmaceutical research, it serves as a key building block for the synthesis of active pharmaceutical ingredients (APIs) with phenoxyacetic acid backbones. The agrochemical sector utilizes this compound in the production of herbicides and plant growth regulators, where the dichlorophenoxy group imparts specific biological activity. Recent studies have also investigated its potential in material science, particularly in the modification of polymer surfaces.

Market trends for Acetyl chloride derivatives show steady growth, driven by increasing demand from emerging economies and the expansion of specialty chemical markets. Industry reports indicate that manufacturers are focusing on improving production efficiency and reducing environmental impact, responding to the growing emphasis on sustainable chemistry. The compound's niche applications in electronic chemicals and advanced materials have also attracted attention from investors and researchers alike.

Safety considerations for handling Acetyl chloride, (2,5-dichlorophenoxy)- are frequently searched topics. While not classified as extremely hazardous, proper storage conditions (typically under inert atmosphere and moisture-free environments) are essential to maintain its stability. Material compatibility charts and proper personal protective equipment (PPE) recommendations are important resources for laboratory and industrial users working with this compound.

Analytical characterization of Acetyl chloride, (2,5-dichlorophenoxy)- typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. Quality control parameters including purity assays and impurity profiling are critical for its use in sensitive applications. Recent publications have described advanced analytical methods for trace-level detection of related compounds, reflecting the growing sophistication in chemical analysis.

Environmental fate and biodegradation studies of chlorinated phenoxy compounds have gained attention in recent years, with researchers investigating the ecological impact of such substances. While Acetyl chloride, (2,5-dichlorophenoxy)- itself is primarily used in controlled industrial settings, understanding its breakdown products and potential metabolites contributes to comprehensive environmental risk assessments.

Future research directions for Acetyl chloride, (2,5-dichlorophenoxy)- may explore its potential in emerging fields such as green chemistry applications, where modified versions of the compound could serve as more sustainable alternatives. The development of novel catalytic systems for its production and application continues to be an active area of investigation in academic and industrial laboratories worldwide.